![molecular formula C11H9ClN2O B8617704 2-[4-(chloromethyl)phenoxy]Pyrimidine](/img/structure/B8617704.png)
2-[4-(chloromethyl)phenoxy]Pyrimidine
Cat. No. B8617704
M. Wt: 220.65 g/mol
InChI Key: CDGNNFYCLMOZEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[S:16]([Cl:17])([Cl:18])=[O:19].[n:1]1[c:2]([O:7][c:8]2[cH:9][cH:10][c:11]([CH2:14][OH:15])[cH:12][cH:13]2)[n:3][cH:4][cH:5][cH:6]1>>[n:1]1[c:2]([O:7][c:8]2[cH:9][cH:10][c:11]([CH2:14][Cl:18])[cH:12][cH:13]2)[n:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc(Oc2ncccn2)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClCc1ccc(Oc2ncccn2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
